Cas no 88543-34-4 (Idebenone Impurity D)

Idebenone Impurity D structure
Idebenone Impurity D structure
Product Name:Idebenone Impurity D
CAS No:88543-34-4
MF:C18H28O5
MW:324.411926269531
CID:629212
Update Time:2023-11-18

Idebenone Impurity D Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione,2-hydroxy-5-(10-hydroxydecyl)-3-methoxy-6-methyl-
    • CID 138111762
    • Idebenone Impurity D
    • Idebenone Impurity HMD-1
    • Idebenone Impurity 16
    • 2-Hydroxy-5-(10-hydroxydecyl)-3-methoxy-6-methylcyclohexa-2,5-diene-1,4-dione
    • 2,5-Cyclohexadiene-1,4-dione, 2-hydroxy-5-(10-hydroxydecyl)-3-methoxy-6-methyl-
    • Inchi: 1S/C18H28O5/c1-13-14(16(21)18(23-2)17(22)15(13)20)11-9-7-5-3-4-6-8-10-12-19/h19,22H,3-12H2,1-2H3
    • InChI Key: JRBMOXLLQGVEIV-UHFFFAOYSA-N
    • SMILES: OCCCCCCCCCCC1C(C(=C(C(C=1C)=O)O)OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 11
  • Complexity: 488
  • Topological Polar Surface Area: 83.8

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • Boiling Point: 476.4±45.0 °C(Predicted)
  • pka: 3.63±0.50(Predicted)
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